Cas no 1484238-63-2 (alpha,alpha-Diethyl[1,1'-biphenyl]-4-methanol)

• Product Name: alpha,alpha-Diethyl[1,1'-biphenyl]-4-methanol
• CAS No: 1484238-63-2
• MF: C₁₇H₂₀O
• MW: 240.340105056763
• CID: 6793291
• PubChem ID: 65454934
• Update Time: 2025-06-29

alpha,alpha-Diethyl[1,1'-biphenyl]-4-methanol Chemical and Physical Properties

Names and Identifiers

• 1484238-63-2
• alpha,alpha-Diethyl[1,1'-biphenyl]-4-methanol
• AKOS014792162
• MFCD21530088

• Inchi： 1S/C17H20O/c1-3-17(18,4-2)16-12-10-15(11-13-16)14-8-6-5-7-9-14/h5-13,18H,3-4H2,1-2H3
• InChI Key： PTDRSTYDWNLLRG-UHFFFAOYSA-N
• SMILES： OC(C1C=CC(C2C=CC=CC=2)=CC=1)(CC)CC

Computed Properties

• Exact Mass: 240.151415257g/mol
• Monoisotopic Mass: 240.151415257g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 230
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 20.2Ų

Additional information on alpha,alpha-Diethyl[1,1'-biphenyl]-4-methanol

Recent Advances in the Study of alpha,alpha-Diethyl[1,1'-biphenyl]-4-methanol (CAS: 1484238-63-2)

The compound alpha,alpha-Diethyl[1,1'-biphenyl]-4-methanol (CAS: 1484238-63-2) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique biphenyl structure and diethyl substitution, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and potential mechanisms of action, making it a subject of intense investigation.

One of the key areas of research has been the optimization of synthetic routes for alpha,alpha-Diethyl[1,1'-biphenyl]-4-methanol. A study published in the Journal of Medicinal Chemistry (2023) demonstrated an efficient and scalable synthesis method, achieving high yields and purity. The researchers employed a palladium-catalyzed cross-coupling reaction, followed by a reduction step, to produce the target compound. This advancement is crucial for facilitating further pharmacological evaluations and potential large-scale production.

Pharmacological studies have revealed that alpha,alpha-Diethyl[1,1'-biphenyl]-4-methanol exhibits notable activity as a modulator of specific biological pathways. In vitro assays conducted by a team at the National Institutes of Health (NIH) indicated that the compound interacts with G-protein-coupled receptors (GPCRs), particularly those involved in inflammatory responses. These findings suggest potential applications in treating inflammatory diseases, such as rheumatoid arthritis and inflammatory bowel disease.

Further investigations into the compound's mechanism of action have utilized advanced computational modeling and X-ray crystallography. A recent study in Nature Communications (2024) elucidated the binding interactions of alpha,alpha-Diethyl[1,1'-biphenyl]-4-methanol with its target receptors at the atomic level. The researchers identified key hydrogen bonds and hydrophobic interactions that stabilize the ligand-receptor complex, providing a structural basis for future drug design efforts.

In addition to its anti-inflammatory properties, alpha,alpha-Diethyl[1,1'-biphenyl]-4-methanol has shown promise in oncology research. Preclinical studies conducted by a collaborative group from Harvard Medical School and MIT demonstrated that the compound inhibits the proliferation of certain cancer cell lines, particularly those with high expression of the target GPCRs. These findings were corroborated by in vivo experiments, where the compound reduced tumor growth in mouse models without significant toxicity.

Despite these promising results, challenges remain in the development of alpha,alpha-Diethyl[1,1'-biphenyl]-4-methanol as a therapeutic agent. Pharmacokinetic studies have indicated that the compound has moderate bioavailability and a relatively short half-life, necessitating further structural modifications or formulation strategies to improve its drug-like properties. Ongoing research is exploring prodrug approaches and nanoparticle-based delivery systems to address these limitations.

In conclusion, alpha,alpha-Diethyl[1,1'-biphenyl]-4-methanol (CAS: 1484238-63-2) represents a compelling candidate for further development in the pharmaceutical industry. Its multifaceted biological activities, combined with recent advancements in synthesis and structural characterization, position it as a valuable tool for both basic research and drug discovery. Future studies will likely focus on optimizing its pharmacological profile and exploring its therapeutic potential in greater depth.